N-(5-chloro-2-methylphenyl)-2-ethoxy-5-isopropylbenzenesulfonamide

• IUPAC Name: N-(5-chloro-2-methylphenyl)-2-ethoxy-5-propan-2-ylbenzenesulfonamide
• InChI: InChI=1S/C18H22ClNO3S/c1-5-23-17-9-7-14(12(2)3)10-18(17)24(21,22)20-16-11-15(19)8-6-13(16)4/h6-12,20H,5H2,1-4H3
• InChI Key: UDAWVHFSOVLDOH-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)C(C)C)S(=O)(=O)NC2=C(C=CC(=C2)Cl)C
• Molecular Formula: C18H22ClNO3S
• Molecular Weight: 367.9 g/mol

Description

N-(5-chloro-2-methylphenyl)-2-ethoxy-5-isopropylbenzenesulfonamide, commonly known as sulindac sulfide, is a non-steroidal anti-inflammatory drug (NSAID) that has been extensively studied for its potential therapeutic applications. Sulindac sulfide is a derivative of sulindac, which is a prodrug that is metabolized in the body to form sulindac sulfide.

Mechanism of Action

Target of Action

Similar compounds have been found to interact with enzymes such as enoyl-[acyl-carrier-protein] reductase [nadh] in mycobacterium tuberculosis and Prothrombin in humans . These targets play crucial roles in bacterial fatty acid synthesis and blood coagulation, respectively.

Mode of Action

Based on its structural similarity to other compounds, it may bind to its target enzyme and modulate its activity, leading to changes in the biochemical processes controlled by these enzymes .

Safety and Hazards

Like all chemicals, proper handling and storage are crucial to ensure safety. The compound should be used in a well-ventilated area, and direct contact with the skin or eyes should be avoided.

Future Directions

The potential applications and future directions for this compound would depend on its properties and activity. For instance, if it shows antibiotic activity, it could be further developed and studied as a potential new drug.